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Compound of Interest

Compound Name:
Tetradecyltrimethylammonium

bromide

Cat. No.: B107326 Get Quote

For Immediate Reference: Key Safety and Handling Information for

Tetradecyltrimethylammonium Bromide

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of

Tetradecyltrimethylammonium bromide (TTAB). Adherence to these protocols is critical for

ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)
When handling Tetradecyltrimethylammonium bromide, a comprehensive PPE strategy is

mandatory to prevent exposure. The following table summarizes the required protective gear.
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Body Part Required PPE Specifications

Eyes/Face
Safety goggles with side-

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Hands Protective gloves

The glove material must be

impermeable and resistant to

the chemical.[2] It is

recommended to check with

the glove supplier for specific

breakthrough times.

Skin/Body
Impervious clothing and a lab

coat

Wear fire/flame resistant and

impervious clothing.[1]

Respiratory Suitable respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

A full-face respirator may be

necessary in such cases.[1]

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, ensuring to lift the

eyelids.[3][4] Remove contact lenses if present

and easy to do.[1][4] Promptly seek medical

attention.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2][4] Remove contaminated

clothing and shoes.[4] If skin irritation persists,

consult a physician.[3]

Inhalation

Move the individual to fresh air.[1][3] If breathing

is difficult, provide artificial respiration.[1] Seek

medical attention if symptoms occur.[3]

Ingestion
Rinse the mouth with water.[1] Do NOT induce

vomiting.[4] Immediately call a physician.[2][4]

Operational Plan: Safe Handling and Storage
Proper handling and storage are paramount to prevent accidents and maintain the chemical's

stability.

Handling:

Avoid contact with skin, eyes, and clothing.[4][5]

Do not breathe dust or aerosols.[4][5]

Ensure adequate ventilation in the work area.[2][4] Use only in a well-ventilated area or

outdoors.[4]

Wash hands thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[4]

Storage:
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Keep the container tightly sealed in a cool, dry, and well-ventilated place.[4][6]

Store locked up.[1][4]

Recommended storage temperature is between 15-25°C.

This substance is hygroscopic; protect from humidity.[5][7]

Disposal Plan
The disposal of Tetradecyltrimethylammonium bromide and its containers must be

conducted in accordance with local, state, and federal regulations.

This substance is very toxic to aquatic life. Avoid release to the environment.[1][4]

Do not dispose of it with household garbage.[2]

The product should not be allowed to reach the sewage system.[2]

Contaminated packaging must be disposed of according to official regulations.[2]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[3]

Experimental Workflow: Safe Handling of
Tetradecyltrimethylammonium Bromide
The following diagram outlines the standard operating procedure for the safe use of

Tetradecyltrimethylammonium bromide in a laboratory setting.
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Caption: Workflow for the safe handling of Tetradecyltrimethylammonium bromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b107326?utm_src=pdf-body-img
https://www.benchchem.com/product/b107326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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